3-[(2,4-difluorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one

Specification

• Molecular Formula: C20H12F2O4
• Molecular Weight: 354.3 g/mol
• IUPAC Name: 3-[(2,4-difluorophenyl)methoxy]-1-hydroxyxanthen-9-one
• Standard InChI: InChI=1S/C20H12F2O4/c21-12-6-5-11(15(22)7-12)10-25-13-8-16(23)19-18(9-13)26-17-4-2-1-3-14(17)20(19)24/h1-9,23H,10H2
• Standard InChI Key: PZFIKLKAAHFSPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C=C(C=C3O2)OCC4=C(C=C(C=C4)F)F)O

Introduction

3-[(2,4-difluorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one is a synthetic compound belonging to the xanthone class, which is characterized by a polycyclic aromatic structure. This compound is notable for its potential biological activities, including antioxidant and anti-inflammatory properties. The molecular formula of this compound is not explicitly provided in the available sources, but it has a molecular weight of approximately 354.3037 g/mol.

Synthesis Steps:

• Starting Materials: The synthesis begins with appropriate xanthone derivatives.

• Modification: The xanthone backbone is modified to introduce the difluorobenzyl group.

• Purification: Chromatography techniques are often used to purify intermediates and the final product.

Biological Activities

Xanthones, including 3-[(2,4-difluorobenzyl)oxy]-1-hydroxy-9H-xanthen-9-one, are known for their diverse biological activities. These compounds can exhibit significant antioxidant activity, which is quantitatively assessed through assays measuring radical scavenging capacity. The anti-inflammatory properties are attributed to their ability to inhibit inflammatory pathways.

Antioxidant Activity:

• Mechanism: Scavenging free radicals.

• Assessment: Assays measuring radical scavenging capacity.

Anti-inflammatory Activity:

• Mechanism: Inhibition of inflammatory pathways.

• Assessment: Biological assays to quantify activity levels.

Applications

This compound has several scientific applications, particularly in medicinal chemistry and biochemistry. Its potential biological activities make it a candidate for further research in drug development.

Applications in Research:

• Medicinal Chemistry: Investigating its pharmacological properties.

• Biochemistry: Studying its interaction with biological systems.